Cas no 1459128-78-9 (TPTC-Ome)

• Product Name: TPTC-Ome
• CAS No: 1459128-78-9
• Molecular Formula: C₂₄H₁₈O₁₀
• Molecular Weight: 466.394
• CID: 4518465
• PubChem ID: 102112311

TPTC-Ome Properties

Names and Identifiers

• TPTC-Ome
• F73261
• CS-0170322
• BS-48615
• 2',5'-Dimethoxy-[1,1':4',1'-terphenyl]-3,3',5,5'-tetracarboxylic acid
• 1459128-78-9
• 5-[4-(3,5-dicarboxyphenyl)-2,5-dimethoxyphenyl]benzene-1,3-dicarboxylic acid
• 4'-(3,5-dicarboxyphenyl)-2',5'-dimethoxy-[1,1'-biphenyl]-3,5-dicarboxylic acid
• 2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid

• InChIKey： JJBBURGPYMYVHF-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H18O10/c1-33-19-9-18(12-5-15(23(29)30)8-16(6-12)24(31)32)20(34-2)10-17(19)11-3-13(21(25)26)7-14(4-11)22(27)28/h3-10H,1-2H3,(H,25,26)(H,27,28)(H,29,30)(H,31,32)
• SMILES： COC1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)OC)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 466.08999677g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 466.08999677g/mol
• Heavy Atom Count: 34
• Complexity: 674
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls